5-(Trifluoromethyl)dibenzothiophenium 1,1,1-Trifluoromethanesulfonate
5-(Trifluoromethyl)dibenzothiophenium 1,1,1-Trifluoromethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
129946-88-9
VCID:
VC0042427
InChI:
InChI=1S/C13H8F3S.CHF3O3S/c14-13(15,16)17-11-7-3-1-5-9(11)10-6-2-4-8-12(10)17;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
SMILES:
C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C14H8F6O3S2
Molecular Weight:
402.3 g/mol
5-(Trifluoromethyl)dibenzothiophenium 1,1,1-Trifluoromethanesulfonate
CAS No.: 129946-88-9
Reference Standards
VCID: VC0042427
Molecular Formula: C14H8F6O3S2
Molecular Weight: 402.3 g/mol
| CAS No. | 129946-88-9 |
|---|---|
| Product Name | 5-(Trifluoromethyl)dibenzothiophenium 1,1,1-Trifluoromethanesulfonate |
| Molecular Formula | C14H8F6O3S2 |
| Molecular Weight | 402.3 g/mol |
| IUPAC Name | trifluoromethanesulfonate;5-(trifluoromethyl)dibenzothiophen-5-ium |
| Standard InChI | InChI=1S/C13H8F3S.CHF3O3S/c14-13(15,16)17-11-7-3-1-5-9(11)10-6-2-4-8-12(10)17;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1 |
| Standard InChIKey | QXXHXTRTGZBOGD-UHFFFAOYSA-M |
| SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-] |
| Synonyms | Trifluoromethanesulfonic Acid Ion(1-) 5-(trifluoromethyl)dibenzothiophenium; S-(Trifluoromethyl)dibenzothiophenium Triflate; S-(Trifluoromethyl)dibenzothiophenium Trifluoromethanesulfonate; |
| PubChem Compound | 2777507 |
| Last Modified | Nov 11 2021 |
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